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Compound of Interest

Compound Name: Deoxyflindissone

Cat. No.: B593574 Get Quote

Deoxyflindissone: A Technical Guide for
Researchers
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the known physical, chemical, and

biological properties of Deoxyflindissone, a tirucallane triterpenoid with noted cytotoxic

activities. This document collates available data on its characteristics, isolation, and potential

mechanisms of action to support further research and development efforts.

Chemical and Physical Properties
Deoxyflindissone is a natural product isolated from the stems and stem bark of Cornus

walteri.[1] It is classified as a tirucallane triterpenoid. The compound presents as a powder and

exhibits solubility in a range of organic solvents, including chloroform, dichloromethane, ethyl

acetate, dimethyl sulfoxide (DMSO), and acetone.[1]

Table 1: Physical and Chemical Properties of Deoxyflindissone
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Property Value Source

IUPAC Name

(5R,9R,10R,13S,14S,17S)-4,4,

10,13,14-pentamethyl-17-

[(3S,5R)-5-(2-methylprop-1-

enyl)oxolan-3-

yl]-2,3,5,6,9,11,12,15,16,17-

decahydro-1H-

cyclopenta[a]phenanthren-1-

one

ChemSpider

Molecular Formula C30H46O2 ChEBI

Molecular Weight 438.69 g/mol ChEBI

Monoisotopic Mass 438.349780 g/mol ChEBI

Physical Description Powder ChemFaces

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
ChemFaces

Natural Source
Stems and stem bark of

Cornus walteri
ChemFaces

Note: Specific quantitative data for melting point, boiling point, and density are not readily

available in the reviewed literature.

Spectroscopic Data
The structural elucidation of Deoxyflindissone has been primarily achieved through one- and

two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy, in conjunction with other

spectroscopic techniques. However, detailed spectral data, including specific chemical shifts (δ)

and coupling constants (J) for ¹H and ¹³C NMR, as well as comprehensive Infrared (IR) and

Mass Spectrometry (MS) fragmentation data, are not extensively reported in publicly accessible

literature.

Experimental Protocols
Isolation of Deoxyflindissone from Cornus walteri
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While a detailed, step-by-step protocol for the isolation of Deoxyflindissone is not fully

detailed in the available literature, the general procedure involves the extraction of the stems

and stem bark of Cornus walteri with methanol. The resulting crude extract is then subjected to

further purification steps, likely involving chromatographic techniques, to yield the pure

compound.

Below is a generalized workflow for the isolation of triterpenoids from plant material, which

would be applicable to Deoxyflindissone.
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General Workflow for Triterpenoid Isolation

Plant Material (Cornus walteri stems/bark)

Drying and Grinding

Solvent Extraction (Methanol)

Filtration and Concentration

Crude Methanol Extract

Solvent Partitioning

Fractionation (e.g., Column Chromatography)

Further Purification (e.g., HPLC)

Pure Deoxyflindissone
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Potential Signaling Pathways for Deoxyflindissone Cytotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. www1.udel.edu [www1.udel.edu]

To cite this document: BenchChem. [Physical and chemical properties of Deoxyflindissone].
BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b593574?utm_src=pdf-body-img
https://www.benchchem.com/product/b593574?utm_src=pdf-custom-synthesis
https://www1.udel.edu/chem/fox/Chem333/Fall2013/Chem333Fall2013/Welcome_files/IR%20handout.pdf
https://www.benchchem.com/product/b593574#physical-and-chemical-properties-of-deoxyflindissone
https://www.benchchem.com/product/b593574#physical-and-chemical-properties-of-deoxyflindissone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b593574#physical-and-chemical-properties-of-
deoxyflindissone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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